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Compound of Interest

Compound Name: Tripotassium phosphate

Cat. No.: B147822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of tripotassium phosphate (KsPOa4). The information is intended to support research,
development, and application activities where this inorganic salt's behavior under varying
thermal conditions is critical. Data is presented in structured tables for clarity and comparative
analysis. Furthermore, detailed experimental protocols, based on established methodologies
for inorganic salts, are provided to guide laboratory investigations.

Core Thermodynamic Data

The thermodynamic properties of anhydrous tripotassium phosphate are fundamental to
understanding its stability, reactivity, and solubility. These values are essential for modeling its
behavior in various systems, including its potential use in drug formulations as a buffering
agent or excipient.
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Property Value Units Notes
Standard Molar )
) For the solid state at
Enthalpy of Formation  -1988 to -2005 kJ/mol
298.15 K.[1][2]
(AfHO)
Standard Molar For the solid state at
212 J/(mol-K)
Entropy (S°) 298.15 K.[2]
Gibbs Free Energy of For the anhydrous
) -1875 kJ/mol
Formation (AGf°) compound.[1]
Molar Heat Capacity
At 298.15 K for the
at Constant Pressure 165 J/(mol-K) ]
solid state.[2]
(Cp)
Specific Heat
_ 121 J/I(g-K) At 25 °C.[1]
Capacity
) ) For the anhydrous
Melting Point 1340 - 1380 °C
form.[1][2][3]
Density 2.564 g/cm3 At 17 °C.[1][2][3]

Solubility in Water

The solubility of tripotassium phosphate is a critical parameter, particularly in aqueous

systems relevant to pharmaceutical and biotechnological applications. Its high solubility and the

basic nature of its solutions are key characteristics. A 1% aqueous solution of tripotassium

phosphate has a pH of approximately 11.5 to 11.8.[4][5]
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Temperature (°C) Solubility ( g/100 mL of water)
0 79.4[2]

10 88.1[2]

20 90 - 98.5[1][2][3]

25 105.9[2]

30 113.1[2]

40 135.3[2]

60 178.5[2]

Experimental Protocols

While specific, detailed experimental protocols for determining the thermodynamic properties of
tripotassium phosphate are not readily available in the literature, the following are
generalized methodologies based on standard practices for inorganic salts.

Determination of Enthalpy of Solution by Calorimetry

This protocol outlines the use of a simple solution calorimeter to determine the enthalpy of
solution.

Objective: To measure the heat absorbed or released when tripotassium phosphate
dissolves in water.

Materials:

Coffee-cup calorimeter (two nested polystyrene cups with a lid)

Thermometer or digital temperature probe (accurate to 0.1 °C)

Magnetic stirrer and stir bar

Analytical balance

Deionized water
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e Anhydrous tripotassium phosphate

Procedure:

o Assemble the coffee-cup calorimeter.

o Accurately measure 100.0 mL of deionized water and transfer it to the calorimeter.
e Place the lid on the calorimeter and insert the thermometer or temperature probe.

e Begin stirring the water and record the temperature at regular intervals (e.g., every 30
seconds) until a stable baseline temperature is established.

e Accurately weigh a sample of anhydrous tripotassium phosphate (e.g., 5.00 g).

o Add the tripotassium phosphate to the water in the calorimeter, replace the lid, and
continue stirring.

o Record the temperature at regular intervals until a new stable temperature is reached or the
temperature begins to return to the baseline.

o Plot temperature versus time to determine the change in temperature (AT).

o Calculate the heat absorbed by the solution (g_soln) using the formula: q_soln = m_soln *
c_soln * AT where m_soln is the total mass of the solution and c¢_soln is the specific heat
capacity of the solution (can be approximated as that of water, 4.184 J/g-°C).

o The enthalpy of solution (AH_soln) per mole of salt is then calculated, assuming the heat
absorbed by the calorimeter is negligible.

Measurement of Heat Capacity by Differential Scanning
Calorimetry (DSC)

DSC is a powerful technique for determining the heat capacity of materials.

Objective: To measure the heat capacity of solid tripotassium phosphate as a function of
temperature.
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Materials:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Anhydrous tripotassium phosphate powder

Reference material with a known heat capacity (e.g., sapphire)

Procedure:

Calibrate the DSC instrument according to the manufacturer's instructions.

Accurately weigh a small sample of anhydrous tripotassium phosphate (typically 5-10 mg)
into a DSC pan and hermetically seal it.

Prepare an empty, sealed pan as a reference.

Place the sample pan and the reference pan into the DSC cell.

Run a temperature program that includes a baseline segment, a heating segment at a
constant rate (e.g., 10 °C/min) over the desired temperature range, and a final isothermal
segment.

Perform a run with the reference material (e.g., sapphire) under the same conditions.

Perform a run with an empty pan (baseline).

The heat capacity of the sample is calculated from the difference in heat flow between the
sample, the reference, and the baseline runs.

Determination of Solubility by the Shake-Flask Method

This is a standard method for determining the equilibrium solubility of a compound.

Objective: To determine the solubility of tripotassium phosphate in water at a specific

temperature.
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Materials:

Constant temperature water bath or incubator
Screw-capped vials or flasks

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical method for quantifying phosphate concentration (e.g., ion chromatography,
spectrophotometry)

Deionized water

Anhydrous tripotassium phosphate

Procedure:

Add an excess amount of anhydrous tripotassium phosphate to a series of vials.
Add a known volume of deionized water to each vial.

Securely cap the vials and place them in a constant temperature bath set to the desired
temperature.

Agitate the vials (e.g., using a shaker) for an extended period (e.g., 24-48 hours) to ensure
equilibrium is reached.

After equilibration, allow the vials to stand undisturbed in the temperature bath for a sufficient
time for the undissolved solid to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are included. It is
crucial to filter the sample immediately using a filter pre-equilibrated at the experimental
temperature.

Accurately dilute the filtered sample to a concentration within the analytical range of the
chosen quantification method.
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o Determine the concentration of phosphate in the diluted sample.

» Calculate the original concentration in the saturated solution to determine the solubility at
that temperature.

Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow from experimental determination to the
application of thermodynamic data for tripotassium phosphate.
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Workflow for Thermodynamic Property Determination and Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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